2-(3,5-dimethylisoxazol-4-yl)-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)acetamide

• IUPAC Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-(7-oxofuro[2,3-c]pyridin-6-yl)ethyl]acetamide
• InChI: InChI=1S/C16H17N3O4/c1-10-13(11(2)23-18-10)9-14(20)17-5-7-19-6-3-12-4-8-22-15(12)16(19)21/h3-4,6,8H,5,7,9H2,1-2H3,(H,17,20)
• InChI Key: OPKZIZDLRWLYIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CC(=O)NCCN2C=CC3=C(C2=O)OC=C3
• Molecular Formula: C16H17N3O4
• Molecular Weight: 315.32 g/mol

Description

This compound is a complex organic molecule with several functional groups. It contains an isoxazole ring, which is a five-membered ring with three carbon atoms and one each of nitrogen and oxygen. It also has a furo[2,3-c]pyridin-6(7H)-one moiety, which is a fused ring system containing a furan ring (a five-membered ring with four carbons and one oxygen) fused to a pyridine ring (a six-membered ring with five carbons and one nitrogen) with a ketone functional group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the isoxazole ring could potentially make the compound more polar, affecting its solubility in different solvents.

Scientific Research Applications

• G-Quadruplex DNA Stabilization and Cytotoxic Activity :

  • Macrocyclic compounds related to the queried compound have been studied for their role in stabilizing G-quadruplex DNA, which is significant for potential anticancer activity. These compounds exhibit cytotoxicity in human tumor cell lines, suggesting their utility in cancer research (Blankson et al., 2013).

• Antimicrobial Applications :

  • Derivatives of similar chemical structures have been synthesized as antimicrobial agents. These compounds show promising antibacterial and antifungal activities, comparable to standard drugs like streptomycin and fusidic acid, which highlights their potential in developing new antimicrobial therapies (Hossan et al., 2012).

• Synthesis of Novel Derivatives for Diverse Applications :

  • Research on similar compounds has led to the synthesis of various derivatives with potential applications in different fields of chemistry and biology. These derivatives could be explored for their unique properties and applications in areas like drug development and material sciences (Palamarchuk et al., 2019).

• Radioligand Development for Imaging Applications :

  • Compounds with similar structures have been developed as selective radioligands, used in positron emission tomography (PET) for imaging specific proteins in the body. This application is crucial for medical diagnostics and research in neurodegenerative disorders (Dollé et al., 2008).

• Catalysis in Organic Synthesis :

  • Studies have shown that related compounds can act as catalysts in organic synthesis processes, such as asymmetric transfer hydrogenation of ketones. This application is significant in the field of synthetic chemistry for the production of various organic compounds (Magubane et al., 2017).